![molecular formula C14H17N3O3S B5320635 2,4-diethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide](/img/structure/B5320635.png)
2,4-diethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
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Overview
Description
2,4-diethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has drawn the attention of many researchers due to its potential applications in the field of medicine. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 2,4-diethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes that are involved in the progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. This compound has been shown to have antioxidant properties, which may help in the prevention of various diseases. Additionally, it has been suggested that this compound may have anti-inflammatory properties, which may help in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2,4-diethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide in lab experiments is its low toxicity. This compound has been shown to have low toxicity in various animal models, which makes it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the research on 2,4-diethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide. One of the directions is to study the potential applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the mechanism of action of this compound and to identify its potential targets in the progression of various diseases. Finally, the development of more efficient synthesis methods for this compound may help in its further research and development.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in the field of medicine. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of new treatments for various diseases.
Synthesis Methods
The synthesis of 2,4-diethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been achieved using various methods. The most common method involves the reaction of 2,4-dichlorobenzamide with 5-methyl-1,3,4-thiadiazole-2-thiol in the presence of a base such as potassium carbonate. The resulting product is then treated with ethanol and sodium ethoxide to obtain the final product.
Scientific Research Applications
2,4-diethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been extensively studied for its potential applications in the field of medicine. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
2,4-diethoxy-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O3S/c1-4-19-10-6-7-11(12(8-10)20-5-2)13(18)15-14-17-16-9(3)21-14/h6-8H,4-5H2,1-3H3,(H,15,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFKCSSZBYXZIQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C(=O)NC2=NN=C(S2)C)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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